Cas no 898767-82-3 (8-(2-Chlorophenyl)-8-oxooctanenitrile)

• Product Name: 8-(2-Chlorophenyl)-8-oxooctanenitrile
• CAS No: 898767-82-3
• MF: C₁₄H₁₆ClNO
• MW: 249.735942840576
• MDL: MFCD02260575
• CID: 994132
• PubChem ID: 24723844
• Update Time: 2025-10-11

8-(2-Chlorophenyl)-8-oxooctanenitrile Chemical and Physical Properties

Names and Identifiers

• 8-(2-CHLOROPHENYL)-8-OXOOCTANENITRILE
• DTXSID60642243
• AKOS016019573
• MS-20948
• 898767-82-3
• MFCD02260575
• 8-(2-Chlorophenyl)-8-oxooctanenitrile

• MDL： MFCD02260575
• Inchi： 1S/C14H16ClNO/c15-13-9-6-5-8-12(13)14(17)10-4-2-1-3-7-11-16/h5-6,8-9H,1-4,7,10H2
• InChI Key： ZAWYFKCQHWQSGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCCCCCC#N)=O

Computed Properties

• Exact Mass: 249.0920418g/mol
• Monoisotopic Mass: 249.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.9Ų

Additional information on 8-(2-Chlorophenyl)-8-oxooctanenitrile

Comprehensive Analysis of 8-(2-Chlorophenyl)-8-oxooctanenitrile (CAS No. 898767-82-3): Properties, Applications, and Industry Insights

8-(2-Chlorophenyl)-8-oxooctanenitrile (CAS No. 898767-82-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrile derivative, characterized by a 2-chlorophenyl moiety and an oxooctanenitrile chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₄H₁₆ClNO, and molecular weight of 249.74 g/mol make it particularly valuable for designing bioactive molecules targeting enzyme inhibition and receptor modulation.

Recent studies highlight the compound's role in developing non-toxic agrochemicals and sustainable pharmaceuticals, aligning with the global push for green chemistry. Researchers are exploring its potential in crop protection formulations and drug discovery pipelines, especially in kinase inhibitor development. The chlorophenyl group enhances lipid solubility, a critical factor for bioavailability optimization in medicinal chemistry applications.

From a synthetic perspective, 8-(2-Chlorophenyl)-8-oxooctanenitrile offers multiple reactive sites for functionalization. The nitrile group (-CN) allows conversion to carboxylic acids or amides, while the ketone functionality enables condensation reactions. These features make it invaluable for constructing complex heterocycles, addressing growing demand for molecular diversity in combinatorial chemistry libraries.

Analytical characterization of CAS No. 898767-82-3 typically involves HPLC (High-Performance Liquid Chromatography) with UV detection, ensuring >98% purity for research applications. Stability studies indicate optimal storage under inert conditions at 2-8°C, with compatibility observed in common organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile. These properties facilitate its use in automated synthesis platforms increasingly adopted by biotech startups and contract research organizations.

The compound's safety profile has been evaluated through in silico toxicity prediction tools, showing favorable results compared to traditional aromatic intermediates. This aligns with industry shifts toward benign-by-design chemicals, particularly in cosmetic ingredient development and flavor/fragrance synthesis. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory PPE (personal protective equipment) remains recommended.

Market analysts note rising procurement of 8-(2-Chlorophenyl)-8-oxooctanenitrile by Asian API (Active Pharmaceutical Ingredient) manufacturers, driven by expanding generic drug production. Its cost-effectiveness compared to brominated analogs makes it attractive for scale-up processes, with patent landscapes showing increasing inclusion in continuous flow chemistry systems. Custom synthesis providers now offer kilogram-scale quantities with quality-by-design (QbD) documentation.

Environmental fate studies demonstrate the compound's moderate biodegradability under aerobic conditions, scoring favorably in green metrics assessments. This positions it as a candidate for sustainable manufacturing initiatives, particularly in Europe's REACH-compliant supply chains. Lifecycle analysis suggests lower carbon footprint than comparable aryl ketones when produced via catalytic hydrogenation routes.

Emerging applications include its use as a photoinitiator in UV-curable resins and as a ligand precursor in asymmetric catalysis. The 2-chloro substitution pattern shows unique electronic effects valuable for material science innovations, particularly in organic electronics and polymer additives. These cross-industry utilities contribute to its growing presence in high-value chemical portfolios.

For researchers investigating structure-activity relationships (SAR), this compound provides a scaffold balancing aromatic interactions and aliphatic flexibility. Computational chemistry models predict favorable binding geometries with various biological targets, spurring interest in virtual screening applications. Crystallography studies reveal interesting packing motifs relevant to cocrystal engineering strategies.

Supply chain data indicates stable availability from major fine chemical distributors, with technical specifications increasingly including genotoxic impurity testing per ICH guidelines. This quality assurance meets stringent requirements of pharmaceutical GMP (Good Manufacturing Practice) applications. Pricing trends reflect moderate fluctuations tied to benzene derivative market dynamics.

Future research directions may explore its metabolite profiling in biological systems and potential as a prodrug carrier. The compound's balanced lipophilicity (logP ~2.8) makes it particularly interesting for blood-brain barrier penetration studies, a hot topic in neurological drug development. Collaborative studies between academia and industry are investigating derivatives for selective enzyme inhibition applications.